Cas no 2172429-28-4 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2172429-28-4
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6235117
• PubChem ID: 165514303
• Update Time: 2025-05-20

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid
• EN300-1518715
• 2172429-28-4
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}oxolane-2-carboxylic acid

• Inchi： 1S/C26H30N2O7/c1-33-17(12-24(29)27-13-16-10-11-23(35-16)25(30)31)14-28-26(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RSYLUMSAQXUZJI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CNC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2172429-28-4): An Overview

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2172429-28-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of oxolane and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to temporarily block the amino group. The presence of this protecting group allows for precise control over the reactivity and stability of the molecule during synthesis and subsequent chemical reactions. Additionally, the methoxybutanamide moiety adds further complexity and functionality to the molecule, potentially influencing its biological activity and pharmacological properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of oxolane carboxylic acids, including 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid, exhibit promising anti-inflammatory and anti-cancer properties. These findings suggest that this compound could be a valuable lead in the development of new drugs targeting inflammatory diseases and cancer.

In another study, scientists at the University of California, San Francisco, investigated the role of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid in modulating protein-protein interactions. The results indicated that this compound effectively disrupts specific protein interactions that are crucial for the survival and proliferation of cancer cells. This discovery opens up new avenues for developing targeted therapies that can selectively inhibit these interactions without affecting normal cellular functions.

The synthesis of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has facilitated the efficient production of this compound on a laboratory scale. However, scaling up the synthesis for industrial applications remains a challenge due to the complexity and cost associated with these processes.

To address these challenges, researchers are exploring alternative synthetic routes and catalysts that can improve the yield and purity of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid. For example, a recent study published in Tetrahedron Letters reported a novel catalytic method that significantly enhances the efficiency of the coupling reaction between the Fmoc-amino group and the methoxybutanamide moiety. This method not only reduces the overall cost but also minimizes environmental impact by using less hazardous reagents.

In addition to its potential therapeutic applications, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid has been studied for its use as a building block in supramolecular chemistry. Supramolecular assemblies formed from this compound have shown unique properties such as self-healing and stimuli-responsive behavior, making them attractive candidates for applications in materials science and nanotechnology.

The biological evaluation of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid has also revealed its low toxicity profile. In vitro studies using human cell lines have demonstrated that this compound does not exhibit significant cytotoxicity at therapeutic concentrations. This finding is crucial for its potential use in clinical settings, where minimizing side effects is paramount.

Clinical trials are currently underway to further assess the safety and efficacy of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid. Early results from phase I trials have been promising, with no serious adverse events reported. These trials are expected to provide more detailed insights into the pharmacokinetics and pharmacodynamics of this compound, paving the way for its potential approval as a new therapeutic agent.

In conclusion, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2172429-28-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing new drugs targeting inflammatory diseases, cancer, and other conditions. Ongoing research continues to uncover new properties and potential uses for this compound, highlighting its significance in modern drug discovery efforts.